N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methyl)cyclopropanamine hydrochloride

• IUPAC Name: N-[[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methyl]cyclopropanamine;hydrochloride
• InChI: InChI=1S/C15H14F3NO.ClH/c16-15(17,18)11-3-1-2-10(8-11)14-7-6-13(20-14)9-19-12-4-5-12;/h1-3,6-8,12,19H,4-5,9H2;1H
• InChI Key: SELGCHIMRYBNKK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NCC2=CC=C(O2)C3=CC(=CC=C3)C(F)(F)F.Cl
• Molecular Formula: C15H15ClF3NO
• Molecular Weight: 317.73 g/mol

Description

N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methyl)cyclopropanamine hydrochloride, also known as TFMPP, is a psychoactive drug that belongs to the family of phenylpiperazine derivatives. It is a synthetic compound that has been used in scientific research to investigate its potential as a therapeutic agent for various neurological disorders.

Mechanism of Action

The exact mechanism of action of N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methyl)cyclopropanamine hydrochloride is not fully understood. However, it is believed to act as a partial agonist at the 5-HT1A and 5-HT2A receptors in the brain. These receptors are involved in the regulation of mood, anxiety, and cognition.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in animal models. It has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain. It has also been shown to decrease the levels of corticosterone, a hormone that is involved in the stress response.

Advantages and Limitations for Lab Experiments

One advantage of using N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methyl)cyclopropanamine hydrochloride in lab experiments is that it is a synthetic compound that can be easily synthesized in large quantities. It is also relatively stable and has a long shelf life. However, one limitation is that its effects in animal models may not necessarily translate to humans. Additionally, its mechanism of action is not fully understood, which makes it difficult to predict its effects on the human body.

Future Directions

There are several future directions for research on N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methyl)cyclopropanamine hydrochloride. One direction is to investigate its potential as a treatment for neurological disorders such as Parkinson's disease, Alzheimer's disease, and schizophrenia. Another direction is to investigate its potential as a treatment for anxiety and depression. Additionally, further research is needed to fully understand its mechanism of action and its effects on the human body.

Scientific Research Applications

N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methyl)cyclopropanamine hydrochloride has been studied extensively in scientific research to investigate its potential as a therapeutic agent for various neurological disorders. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. It has also been studied for its potential as a treatment for Parkinson's disease, Alzheimer's disease, and schizophrenia.